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Compound of Interest

Compound Name: N-cyclooctyl-3-methylbutanamide

Cat. No.: B4026199

Get Quote

Executive Summary

N-cyclooctyl-3-methylbutanamide is a lipophilic amide derivative structurally categorized
within the valeramide family. It represents a steric expansion of the known
anticonvulsant/sedative pharmacophores Isovaleramide and N-cyclopentyl-3-
methylbutanamide (JB-318).

This technical guide provides a predictive characterization of this compound for researchers in
medicinal chemistry. Due to the limited specific literature on the cyclooctyl homolog, this
analysis synthesizes data from established homologs (Structure-Activity Relationships - SAR)
to establish protocols for its synthesis, identification, and biological profiling.

Key Classification:
o Chemical Class: Secondary Fatty Amide
o Primary Utility: Pharmaceutical Intermediate / CNS Depressant Research (Theoretical)

e Molecular Formula:

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b4026199#bc-rfq
https://www.benchchem.com/product/b4026199/docs?utm_src=pdf-body#comprehensive-characterization-of-n-cyclooctyl-3-methylbutanamide-physicochemical-profiling-sar-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4026199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Molecular Weight: 211.35 g/mol

Chemical Identity & Structural Logic[1][2][3][4]

The molecule consists of a 3-methylbutanoic acid (isovaleric acid) tail amide-linked to a
cyclooctyl amine ring. The introduction of the cyclooctyl group significantly alters the
physicochemical landscape compared to its lower homologs.

Structural Comparison (Homolog Series)

Understanding the "Cycloalkyl-Isovaleramide" series is critical for predicting bioavailability.

CAS No.[1][2]

Compound R-Group LogP (Est.) Status
[B1[41(51[61[7]
Natural
) (Valerian),
Isovaleramide Hydrogen 541-46-8 0.5-0.9 )
Anticonvulsant
[1]
1132-41-8 NPS / Sedative
JB-318 Cyclopentyl ~2.1
(Analog) [2]
Chemical
N-cyclohexyl... Cyclohexyl 1132-41-8 ~2.6 ]
Intermediate [3]
Target Molecule Cyclooctyl N/A ~3.5-3.8 Investigational

Note: The shift from Cyclopentyl to Cyclooctyl adds significant lipophilicity (+3 carbons), likely
enhancing Blood-Brain Barrier (BBB) penetration but potentially reducing water solubility to
negligible levels.

Predicted Physicochemical Data

e Physical State: Waxy white solid or high-viscosity oil (Predicted MP: 60-85 °C).

o Reasoning: While simple amides have high melting points due to H-bonding, N-alkylation
disrupts this lattice. However, the bulky cyclooctyl ring increases Van der Waals
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interactions, likely keeping it solid at room temperature, unlike the smaller N-propyl
analogs.

» Boiling Point: 340-360 °C (at 760 mmHg).
e Solubility: Soluble in DCM, DMSO, Methanol, Ethanol. Insoluble in water.

Synthesis Protocol: Nucleophilic Acyl Substitution

The most robust route for high-purity synthesis is the reaction of isovaleryl chloride with
cyclooctylamine under basic conditions (Schotten-Baumann type).

Reagents & Stoichiometry

e Precursor A: Isovaleryl Chloride (1.1 eq)
e Precursor B: Cyclooctylamine (1.0 eq)
o Base: Triethylamine (Et3N) or Diisopropylethylamine (DIPEA) (1.2 eq)

» Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology

This protocol includes self-validating checkpoints to ensure reaction completion.

e Setup: Purge a 250mL round-bottom flask with nitrogen. Add Cyclooctylamine (10 mmol) and
Et3N (12 mmol) to 50mL of anhydrous DCM. Cool to 0°C in an ice bath.

» Addition: Add Isovaleryl Chloride (11 mmol) dropwise over 20 minutes.

o Causality: The reaction is exothermic. Rapid addition generates HCI gas and heat,
potentially causing side reactions or solvent boil-off.

o Reaction: Allow the mixture to warm to room temperature and stir for 3 hours.

o Validation Point (TLC): Spot the reaction mixture against the starting amine (ninhydrin
stain). The amine spot should disappear, and a less polar amide spot (UV active or iodine
stain) should appear.
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o Workup:
o Wash organic layer with 1M HCI (2 x 30mL) to remove unreacted amine.
o Wash with Saturated NaHCO3 (2 x 30mL) to remove unreacted acid chloride/acid.
o Wash with Brine (1 x 30mL).

« |solation: Dry over anhydrous

, filter, and concentrate under reduced pressure.

 Purification: Recrystallization from Hexane/EtOAc (if solid) or Flash Column Chromatography
(Hexane:EtOAc gradient).

Synthesis Workflow Diagram

Reagents: Nucleophilic Attack Reaction: Validation:
Cyclooctylamine + Isovaleryl Cl DCM, Et3N, 0°C -> RT, 3h TLC (Ninhydrin)

Target:

rkup:
1. HCI (Remove Amine)
2. NaHCO3 (Remove Acid)

N-cyclooctyI-S-me!f{ylbutanamide

Click to download full resolution via product page

Figure 1: Synthetic pathway utilizing acid chloride coupling with acid/base wash purification
steps.

Biological & Pharmacological Analysis (SAR)[10]

Disclaimer: The following is based on Structure-Activity Relationship (SAR) extrapolation from
validated homologs (Isovaleramide and JB-318). This compound is not clinically approved.

Mechanism of Action (Hypothetical)

The parent compound, Isovaleramide, acts as a mild positive allosteric modulator of the GABA-
A receptor and inhibits Alcohol Dehydrogenase (ADH) [4].

o Receptor Interaction: The amide moiety acts as the pharmacophore. The lipophilic tail
facilitates membrane insertion.
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e Cyclooctyl Impact: The large hydrophobic ring likely increases affinity for the benzodiazepine
binding site or the transmembrane domain of the GABA receptor, potentially increasing
potency compared to the parent isovaleramide, similar to how N-substitution affects potency
in other sedatives.

Pharmacokinetics: The Lipophilicity Trap
The shift to a cyclooctyl ring pushes the LogP to ~3.8.
» Absorption: Rapid passive diffusion across the gut wall and Blood-Brain Barrier.

« Distribution: High volume of distribution (

). The compound will likely sequester in adipose tissue, leading to a "depot effect"—a rapid
onset but potentially prolonged elimination half-life.

o Metabolism: Likely hydroxylation of the cyclooctyl ring by CYP450 enzymes, followed by
glucuronidation.

SAR Logic Diagram
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Figure 2: Structure-Activity Relationship showing the progression from parent amide to the
cyclooctyl derivative.

Analytical Characterization

To confirm the identity of the synthesized N-cyclooctyl-3-methylbutanamide, the following
spectral signatures are expected.

Proton NMR ( -NMR, 400 MHz, )

e 5.4-5.8 ppm (Broad s, 1H): Amide N-H proton.
e 3.9-4.1 ppm (m, 1H): Methine proton of the cyclooctyl ring (adjacent to Nitrogen).

e 2.0-2.1 ppm (d, 2H): Alpha-protons of the isovaleric tail (

).
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e 1.9-2.0 ppm (M, 1H): Beta-methine of the isovaleric tail.
e 1.4-1.7 ppm (m, ~14H): Cyclooctyl ring methylene protons.

e 0.95 ppm (d, 6H): Terminal methyl groups of the isopropy! tail.

Mass Spectrometry (GC-MS)

e Molecular lon (

): 211 m/z.

o Base Peak: Likely m/z 85 (Isovaleryl cation

) or m/z 126 (Cyclooctyl-amine fragment) depending on ionization energy.

Safety & Handling

While specific toxicological data is absent, handle as a Potent CNS Depressant.

e Hazard Class: Irritant (Skin/Eye). Potential Sedative.[1][5][8]

e PPE: Nitrile gloves, safety goggles, fume hood (synthesis involves acid chlorides).
» Storage: Store at -20°C to prevent slow hydrolysis or oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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